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Compound of Interest

Compound Name:
Diethyl (S)-(-)-2-

Isocyanatoglutarate

Cat. No.: B132051 Get Quote

Diethyl (S)-(-)-2-Isocyanatoglutarate, derived from the naturally occurring amino acid L-

glutamic acid, is a valuable bifunctional molecule. It incorporates a reactive isocyanate group

and two ester functionalities onto a chiral backbone. This unique combination makes it a

strategic intermediate for introducing glutamic acid-like structures into larger molecules, a

common motif in pharmacologically active compounds. Its stereochemistry is often crucial for

biological activity, making the enantiomerically pure (S)-(-)-form particularly relevant for drug

discovery programs targeting metabolic disorders and for advanced bioconjugation techniques.

[1]

The isocyanate moiety (-N=C=O) is a highly electrophilic group that readily reacts with

nucleophiles such as amines, alcohols, and water. This predictable reactivity allows for the

efficient formation of ureas, carbamates, and other derivatives, providing a robust platform for

molecular elaboration.[1]

Physicochemical and Spectroscopic Properties
Accurate characterization is the cornerstone of reproducible science. The key physical and

chemical properties of Diethyl (S)-(-)-2-Isocyanatoglutarate are summarized below.

Table 1: Core Physicochemical Properties
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Property Value Source(s)

CAS Number 145080-95-1 [1][2]

Molecular Formula C₁₀H₁₅NO₅ [1][2]

Molecular Weight 229.23 g/mol [1][2]

Appearance Colorless to yellow clear liquid [1]

Density 1.13 g/mL [1]

Boiling Point 151 °C at 10 mmHg [1]

Refractive Index (n20D) 1.44 [1]

Specific Optical Rotation [α]20/D = -41° to -46° (neat) [1]

Purity ≥97% (GC) [1]

Synonyms

Diethyl (S)-(-)-2-

Isocyanatopentanedioate, (S)-

(-)-2-Isocyanatoglutaric acid

diethyl ester

[1][3]

Spectroscopic Signature
While comprehensive, peer-reviewed spectral data for this specific compound is not widely

published, its structure allows for the prediction of key spectroscopic features essential for its

identification and quality control.

Table 2: Predicted Spectroscopic Characteristics
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Spectroscopy Feature
Expected Chemical
Shift / Wavenumber

Rationale

Infrared (IR) -N=C=O Stretch ~2250-2275 cm⁻¹

The isocyanate group

exhibits a very strong,

sharp, and

characteristic

absorption band in

this region, which is

typically free from

other interfering

signals.[4]

C=O Stretch (Ester) ~1735-1750 cm⁻¹

Characteristic strong

absorption for the

carbonyl groups of the

two ethyl esters.

C-H Stretch (Alkyl) ~2850-3000 cm⁻¹

Associated with the

methylene and methyl

groups of the ethyl

and glutarate

backbone.

¹H NMR CH (α-carbon) ~4.0-4.2 ppm (triplet)

The proton on the

chiral center, coupled

to the adjacent CH₂

group.

CH₂ (Glutarate)
~1.9-2.5 ppm

(multiplets)

Protons of the two

methylene groups in

the glutarate

backbone.

O-CH₂ (Ethyl)
~4.1-4.3 ppm

(quartets)

Methylene protons of

the two ethyl ester

groups, coupled to the

methyl protons.

CH₃ (Ethyl) ~1.2-1.4 ppm (triplets) Methyl protons of the

two ethyl ester
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groups, coupled to the

methylene protons.

¹³C NMR N=C=O ~120-125 ppm

The characteristic

chemical shift for the

central carbon of an

isocyanate group.

C=O (Ester) ~170-175 ppm

Chemical shifts for the

two ester carbonyl

carbons.

CH (α-carbon) ~55-60 ppm

The chiral carbon

atom attached to the

isocyanate group.

O-CH₂ (Ethyl) ~60-65 ppm
Methylene carbons of

the ethyl ester groups.

CH₂ (Glutarate) ~25-35 ppm

Methylene carbons of

the glutarate

backbone.

CH₃ (Ethyl) ~13-15 ppm
Methyl carbons of the

ethyl ester groups.

Synthesis Pathway and Experimental Protocols
The synthesis of Diethyl (S)-(-)-2-Isocyanatoglutarate is a two-step process starting from L-

glutamic acid. The first step involves the esterification of both carboxylic acid groups to form the

key intermediate, Diethyl L-glutamate hydrochloride. The second step converts the primary

amine of this intermediate into the target isocyanate.

L-Glutamic Acid Diethyl L-Glutamate
Hydrochloride

  Ethanol,
  Triphosgene
  (or SOCl₂) Diethyl (S)-(-)-2-

Isocyanatoglutarate

  Triphosgene,
  Base (e.g., NEt₃)

  Inert Solvent
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Caption: Synthesis workflow for Diethyl (S)-(-)-2-Isocyanatoglutarate.

Protocol 1: Synthesis of Diethyl L-Glutamate
Hydrochloride
The esterification of L-glutamic acid can be efficiently achieved using several methods. A high-

yield protocol utilizing triphosgene as a dehydrating and activating agent is described below.[1]

[5] This method is often preferred for its high efficiency and purity of the resulting product.

Materials:

L-Glutamic acid (14.7 g, 0.10 mol)

Ethanol (300 g)

Triphosgene (bis(trichloromethyl) carbonate) (25.0 g, 0.08 mol)

Methyl tert-butyl ether (MTBE) (100 mL)

Nitrogen gas

500 mL four-necked flask with mechanical stirrer, thermometer, and reflux condenser

Sodium hydroxide trap for acidic gas neutralization

Procedure:

Setup: Assemble the four-necked flask with the stirrer, thermometer, and reflux condenser.

Connect the condenser outlet to a trap containing an aqueous sodium hydroxide solution to

neutralize the HCl gas produced.

Charging Reagents: To the flask, add ethanol (300 g), L-glutamic acid (14.7 g), and

triphosgene (25.0 g).[5]

Reaction: Heat the reaction mixture to 70-75°C with continuous stirring. Maintain this

temperature for 5 hours.[5] The triphosgene facilitates the esterification process.
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Quenching and Gas Removal: After 5 hours, cool the mixture to room temperature (20-

25°C). Purge the system with a gentle stream of nitrogen gas for 30 minutes to remove any

residual HCl gas into the trap.[5]

Workup and Isolation: Remove the excess ethanol and any unreacted triphosgene by

distillation under reduced pressure. To the resulting residue, add MTBE (100 mL) to induce

precipitation of the product.[1]

Purification: Collect the white solid product by filtration, wash with a small amount of cold

MTBE, and dry under vacuum to yield Diethyl L-glutamate hydrochloride. Expected yield is

approximately 23.5 g (98.0%) with a purity of >99.5%.[5]

Protocol 2: Conversion to Diethyl (S)-(-)-2-
Isocyanatoglutarate
This step involves the conversion of the primary amine hydrochloride to the isocyanate using a

phosgene equivalent like triphosgene. This procedure must be performed with extreme caution

in a well-ventilated fume hood due to the toxicity of phosgene, which is generated in situ.

Materials:

Diethyl L-glutamate hydrochloride (23.9 g, 0.10 mol)

Triphosgene (11.9 g, 0.04 mol, ~0.4 equivalents)

Anhydrous Toluene or Dichloromethane (400 mL)

A non-nucleophilic base, e.g., Triethylamine (NEt₃) or Proton Sponge® (2.1 equivalents)

Nitrogen or Argon atmosphere

1 L three-necked flask with mechanical stirrer, dropping funnel, and condenser

Schlenk line for inert atmosphere operations

Procedure:
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Setup: Flame-dry the glassware and assemble under an inert atmosphere (Nitrogen or

Argon).

Suspension: Suspend Diethyl L-glutamate hydrochloride (23.9 g) in anhydrous toluene (400

mL) in the reaction flask and cool the mixture to 0°C in an ice bath.

Base Addition: Slowly add the non-nucleophilic base (e.g., triethylamine) to neutralize the

hydrochloride salt and liberate the free amine. Stir for 15-20 minutes.

Phosgenation: In a separate flask, dissolve triphosgene (11.9 g) in anhydrous toluene (100

mL) and add this solution to the dropping funnel. Add the triphosgene solution dropwise to

the cold, stirring amine suspension over 1-2 hours. The reaction is exothermic and generates

phosgene in situ. Maintain the temperature at 0-5°C throughout the addition.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for an additional 12-16 hours. The formation of

triethylammonium chloride precipitate will be observed.[6]

Workup: Filter the reaction mixture under inert atmosphere to remove the precipitated

ammonium salt.

Purification: The solvent is carefully removed from the filtrate by rotary evaporation under

reduced pressure at low temperature (<40°C) to avoid polymerization or degradation of the

isocyanate. The resulting crude oil is then purified by vacuum distillation (e.g., at 151°C / 10

mmHg) to yield the final product as a clear liquid.[1]

Reactivity and Applications
The synthetic utility of Diethyl (S)-(-)-2-Isocyanatoglutarate stems from the high

electrophilicity of the isocyanate carbon, making it a target for a wide range of nucleophiles.

This reactivity is central to its applications in pharmaceutical development, bioconjugation, and

polymer chemistry.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

http://orgsyn.org/demo.aspx?prep=v101p0274
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://www.benchchem.com/product/b132051?utm_src=pdf-body
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Products

R-N=C=O
(Diethyl (S)-(-)-2-Isocyanatoglutarate)

Urea Derivative
R-NH-C(O)-NH-R'

 +

Carbamate (Urethane)
R-NH-C(O)-O-R'

 +

Unstable Carbamic Acid
R-NH-COOH

 +

R'-NH₂

(e.g., Peptide N-terminus)

R'-OH
(e.g., Serine side-chain)

H₂O

Amine
R-NH₂

 Decarboxylation
 (-CO₂)

Click to download full resolution via product page

Caption: General reactivity of the isocyanate group with common nucleophiles.

Application in Peptide Modification and Bioconjugation
A primary application is the modification of peptides and proteins. The isocyanate can react

with the N-terminal alpha-amine or the epsilon-amine of a lysine side chain to form a stable

urea linkage. This is a powerful method for attaching payloads, modifying peptide properties, or

creating constrained cyclic peptides.

Protocol 3: N-Terminal Modification of a Peptide

Peptide Preparation: Dissolve the peptide (1 equivalent) in a suitable aprotic solvent like

DMF or DMSO to a concentration of 1-5 mg/mL. If the peptide is a hydrochloride or TFA salt,

add a non-nucleophilic base like diisopropylethylamine (DIEA) (2-3 equivalents) to neutralize

the salt and ensure the N-terminal amine is in its free base form.
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Reagent Addition: Add Diethyl (S)-(-)-2-Isocyanatoglutarate (1.5 equivalents) to the stirring

peptide solution.

Reaction: Allow the reaction to proceed at room temperature for 2-4 hours. Monitor the

reaction progress by LC-MS to confirm the formation of the desired conjugate (mass

increase of 229.23 Da).

Purification: Upon completion, the modified peptide can be purified from excess reagents

and byproducts using reverse-phase HPLC.

Use as a Chiral Building Block in Synthesis
The compound serves as a precursor for synthesizing more complex molecules, including

novel amino acid derivatives and heterocyclic compounds. The ester groups can be hydrolyzed

or transesterified, and the isocyanate can be used to construct urea or carbamate linkages, all

while retaining the crucial (S)-stereochemistry at the alpha-carbon.

Handling, Storage, and Safety
Isocyanates are potent respiratory and skin sensitizers and should be handled with appropriate

engineering controls and personal protective equipment.

Handling: All manipulations should be performed in a certified chemical fume hood. Wear

nitrile gloves, a lab coat, and chemical safety goggles. Avoid inhalation of vapors and contact

with skin.[5][6] The compound is sensitive to moisture; handle under an inert atmosphere.[1]

Storage: Store in a tightly sealed container under an inert gas (Nitrogen or Argon).[1] It

should be refrigerated at 2-8°C for long-term stability.[1]

Hazards: Harmful if swallowed or inhaled.[3][5] Causes skin and serious eye irritation, and

may cause respiratory irritation.[3][7]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[3][6]

Table 3: GHS Hazard Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b132051?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/diethyl-l-glutamate-hydrochloride.htm
http://orgsyn.org/demo.aspx?prep=v101p0274
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://www.tcichemicals.com/OP/en/p/I0468
https://www.chemicalbook.com/synthesis/diethyl-l-glutamate-hydrochloride.htm
https://www.tcichemicals.com/OP/en/p/I0468
https://pmc.ncbi.nlm.nih.gov/articles/PMC8054975/
https://www.tcichemicals.com/OP/en/p/I0468
http://orgsyn.org/demo.aspx?prep=v101p0274
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Hazard Statement

H302 + H332 Harmful if swallowed or if inhaled.[3][5]

H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]

H335 May cause respiratory irritation.[3][5]

Conclusion
Diethyl (S)-(-)-2-Isocyanatoglutarate is a high-value chiral intermediate with well-defined

reactivity. Its synthesis from L-glutamic acid is efficient, and its isocyanate group provides a

reliable handle for conjugation and derivatization. For researchers in drug discovery and

medicinal chemistry, this compound offers a powerful tool for creating novel molecular

architectures with precise stereochemical control. Adherence to the rigorous handling and

synthesis protocols outlined in this guide is essential for ensuring safe and successful

experimental outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.gelest.com/wp-content/uploads/5000A_Section1_InfraredAnalysis.pdf
https://www.chemicalbook.com/synthesis/diethyl-l-glutamate-hydrochloride.htm
http://orgsyn.org/demo.aspx?prep=v101p0274
https://pmc.ncbi.nlm.nih.gov/articles/PMC8054975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8054975/
https://www.benchchem.com/product/b132051#diethyl-s-2-isocyanatoglutarate-chemical-properties
https://www.benchchem.com/product/b132051#diethyl-s-2-isocyanatoglutarate-chemical-properties
https://www.benchchem.com/product/b132051#diethyl-s-2-isocyanatoglutarate-chemical-properties
https://www.benchchem.com/product/b132051#diethyl-s-2-isocyanatoglutarate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

